Cas no 62158-95-6 (4-methoxy-N-(2,2,2-trifluoroethyl)aniline)

• Product Name: 4-methoxy-N-(2,2,2-trifluoroethyl)aniline
• CAS No: 62158-95-6
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• MDL: MFCD11986939
• CID: 499632
• PubChem ID: 28585897
• Update Time: 2025-06-12

4-methoxy-N-(2,2,2-trifluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methoxy-N-(2,2,2-trifluoroethyl)-
• (4-METHOXYPHENYL)(2,2,2-TRIFLUOROETHYL)AMINE
• (4-Methoxy-phenyl)-(2,2,2-trifluoro-ethyl)-amine
• BB_SC-9508
• CTK2F1767
• N-(2,2,2-Trifluorethyl)-p-methoxy-anilin
• N-(2,2,2-trifluoroethyl)-4-methoxyaniline
• N-(p-methoxyphenyl)trifluoroethylamine
• STL373565
• SureCN5294889
• 4-Methoxy-N-(2,2,2-trifluoroethyl)aniline
• EN300-24325
• BB 0241689
• 62158-95-6
• (4-Methoxy-phenyl)-(2,2,2-trifluoro-ethyl)-ami ne
• SCHEMBL5294889
• F2167-0069
• DTXSID20651518
• VS-11012
• AKOS000258805
• F88065
• DB-289963
• BBL032134
• 4-methoxy-N-(2,2,2-trifluoroethyl)aniline

• MDL： MFCD11986939
• Inchi： 1S/C9H10F3NO/c1-14-8-4-2-7(3-5-8)13-6-9(10,11)12/h2-5,13H,6H2,1H3
• InChI Key： JHQJGUVEMQTBRL-UHFFFAOYSA-N
• SMILES： FC(CNC1C=CC(=CC=1)OC)(F)F

Computed Properties

• Exact Mass: 205.0715
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.2±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 236.6±40.0 °C at 760 mmHg
• Flash Point: 96.9±27.3 °C
• PSA: 21.26
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-methoxy-N-(2,2,2-trifluoroethyl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 51/53
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-methoxy-N-(2,2,2-trifluoroethyl)aniline

Comprehensive Overview of 4-methoxy-N-(2,2,2-trifluoroethyl)aniline (CAS No. 62158-95-6): Properties, Applications, and Industry Insights

4-methoxy-N-(2,2,2-trifluoroethyl)aniline (CAS No. 62158-95-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a methoxy-substituted aniline core with a trifluoroethyl group, offering distinct electronic and steric properties. This article delves into its molecular characteristics, synthesis pathways, and emerging applications while addressing frequently searched queries such as "4-methoxy-N-(2,2,2-trifluoroethyl)aniline uses" and "CAS 62158-95-6 safety data."

The 4-methoxy-N-(2,2,2-trifluoroethyl)aniline structure features a methoxy group (-OCH₃) at the para position of the aniline ring, enhancing its electron-donating capacity, while the trifluoroethyl moiety (-CH₂CF₃) introduces lipophilicity and metabolic stability. These attributes make it a valuable intermediate in drug discovery, particularly for designing kinase inhibitors and GPCR-targeted therapeutics. Researchers often explore its role in optimizing bioavailability and binding affinity, topics frequently queried in academic and industrial forums.

From a synthetic perspective, CAS 62158-95-6 is typically prepared via nucleophilic substitution reactions between 4-methoxyaniline and 2,2,2-trifluoroethyl derivatives. Recent advancements in green chemistry have spurred interest in catalytic methods to improve yield and reduce waste, aligning with global trends toward sustainable synthesis. Users searching for "eco-friendly synthesis of trifluoroethyl anilines" will find this compound a relevant case study.

In agrochemical applications, 4-methoxy-N-(2,2,2-trifluoroethyl)aniline serves as a precursor for herbicides and pesticides, leveraging the trifluoromethyl group's resistance to enzymatic degradation. Its stability under environmental conditions has prompted studies on soil persistence and ecotoxicology, addressing concerns raised in searches like "impact of fluorinated anilines on ecosystems." Regulatory agencies increasingly scrutinize such compounds, emphasizing the need for rigorous environmental risk assessments.

The compound's spectroscopic data (e.g., NMR, IR, and MS) are well-documented, aiding in quality control and analytical validation. Laboratories frequently search for "HPLC methods for CAS 62158-95-6" or "spectral libraries of trifluoroethyl anilines," underscoring its demand in analytical workflows. Additionally, its thermal stability and solubility profile are critical for formulation scientists developing drug delivery systems.

Emerging trends highlight 4-methoxy-N-(2,2,2-trifluoroethyl)aniline's potential in material science, particularly in designing fluorinated polymers with enhanced durability. Queries such as "fluorinated anilines in OLED materials" reflect growing cross-disciplinary interest. Furthermore, its pharmacophore features are explored in AI-driven drug design, a hotspot in pharmaceutical R&D.

To conclude, 4-methoxy-N-(2,2,2-trifluoroethyl)aniline (CAS No. 62158-95-6) exemplifies the intersection of structural innovation and multifunctional applications. Its relevance spans pharmaceuticals, agrochemicals, and advanced materials, addressing contemporary challenges like sustainability and precision medicine. This overview caters to both technical experts and those seeking foundational knowledge, optimized for SEO through targeted keywords such as "trifluoroethyl aniline derivatives" and "CAS 62158-95-6 applications."